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Compound of Interest

Compound Name: FAZ-3532

Cat. No.: B12369920 Get Quote

Essential Safety and Handling Guide for FAZ-
3532
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the novel G3BP1/2 inhibitor, FAZ-3532. Adherence to these guidelines is crucial for ensuring a

safe laboratory environment and the integrity of your research.

Physicochemical and Safety Data
A comprehensive summary of the known properties and safety information for FAZ-3532 is

presented below. This data has been compiled to provide a clear and concise reference for

laboratory personnel.
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Property Value

Chemical Name FAZ-3532

CAS Number 3036029-72-5

Molecular Formula C₃₈H₅₆FN₅O₇

Molecular Weight 713.88 g/mol [1]

Appearance Solid powder

Solubility Soluble in DMSO and Ethanol[1]

Storage and Stability:

Condition Duration

Powder at -20°C 3 years[1]

In solvent at -80°C 6 months[1]

In solvent at -20°C 1 month[1]

Note: For optimal stability, store in a dry, dark environment.[1]

Personal Protective Equipment (PPE)
Due to the novel nature of FAZ-3532, a cautious approach to handling is recommended. The

following personal protective equipment is mandatory when working with this compound in

solid or solution form.
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PPE Category Specific Requirements

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye Protection
Safety glasses with side shields or safety

goggles

Skin and Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area. If handling large

quantities or if dust/aerosol generation is

possible, a NIOSH-approved respirator is

recommended.

Operational and Disposal Plans
Strict adherence to the following procedures is essential for the safe handling and disposal of

FAZ-3532.

Handling Protocol
Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare your

workspace in a well-ventilated area, preferably within a chemical fume hood.

Weighing (Solid Form): When weighing the solid compound, perform the task in an enclosure

or a designated area that minimizes the potential for dust generation and inhalation.

Solution Preparation: When dissolving FAZ-3532, add the solvent slowly to the solid to avoid

splashing.

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or

smoke in the handling area.

Spill Response: In the event of a spill, immediately alert others in the vicinity. For small spills,

absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed

container for disposal. For larger spills, evacuate the area and follow your institution's

emergency procedures.
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Disposal Plan
All waste containing FAZ-3532, including empty containers, contaminated PPE, and spill

cleanup materials, must be treated as chemical waste.

Waste Collection: Collect all FAZ-3532 waste in a clearly labeled, sealed, and appropriate

chemical waste container.

Disposal Route: Dispose of the chemical waste through your institution's designated

hazardous waste disposal program. Do not dispose of FAZ-3532 down the drain or in regular

trash.

Experimental Protocols
The following protocols are provided as a general guide. Always refer to your specific

experimental requirements and institutional safety guidelines.

Stock Solution Preparation (Example: 10 mM in DMSO)
Calculate the required mass of FAZ-3532 based on the desired volume and concentration

(Molarity = moles/liter; moles = mass/molecular weight).

Under a chemical fume hood, accurately weigh the calculated mass of FAZ-3532 powder

into a suitable vial.

Add the appropriate volume of anhydrous DMSO to the vial.

Gently vortex or sonicate the vial until the solid is completely dissolved.

Store the stock solution at -20°C or -80°C in a tightly sealed, light-protected container.[1]

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for the safe

handling of FAZ-3532 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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